N-[4-(3-methyl-1H-pyrazol-1-yl)phenyl]pyridine-2-carboxamide

• Molecular Formula: C16H14N4O
• Molecular Weight: 278.31 g/mol
• IUPAC Name: N-[4-(3-methylpyrazol-1-yl)phenyl]pyridine-2-carboxamide
• InChI: InChI=1S/C16H14N4O/c1-12-9-11-20(19-12)14-7-5-13(6-8-14)18-16(21)15-4-2-3-10-17-15/h2-11H,1H3,(H,18,21)
• InChI Key: FKHKBAXYAJPFGK-UHFFFAOYSA-N
• SMILES: CC1=NN(C=C1)C2=CC=C(C=C2)NC(=O)C3=CC=CC=N3

Description

N-[4-(3-methyl-1H-pyrazol-1-yl)phenyl]pyridine-2-carboxamide, also known as MPPT, is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. MPPT is a pyridine derivative that has been synthesized through various methods and has shown promising results in various studies. In

Mechanism of Action

The mechanism of action of N-[4-(3-methyl-1H-pyrazol-1-yl)phenyl]pyridine-2-carboxamide is not fully understood, but it is believed to inhibit the activity of CK2 by binding to the ATP-binding site of the enzyme. This inhibition leads to the disruption of various cellular processes that are regulated by CK2, including cell proliferation and apoptosis.
Biochemical and Physiological Effects:
N-[4-(3-methyl-1H-pyrazol-1-yl)phenyl]pyridine-2-carboxamide has shown various biochemical and physiological effects in vitro and in vivo. In cancer cells, N-[4-(3-methyl-1H-pyrazol-1-yl)phenyl]pyridine-2-carboxamide has been shown to induce cell cycle arrest and apoptosis, leading to the inhibition of cell growth. In addition, N-[4-(3-methyl-1H-pyrazol-1-yl)phenyl]pyridine-2-carboxamide has been shown to reduce the production of pro-inflammatory cytokines, leading to an anti-inflammatory effect. N-[4-(3-methyl-1H-pyrazol-1-yl)phenyl]pyridine-2-carboxamide has also been shown to reduce the expression of various genes that are involved in cancer cell growth and metastasis.

Advantages and Limitations for Lab Experiments

N-[4-(3-methyl-1H-pyrazol-1-yl)phenyl]pyridine-2-carboxamide has several advantages for lab experiments, including its high purity and stability. N-[4-(3-methyl-1H-pyrazol-1-yl)phenyl]pyridine-2-carboxamide can be easily synthesized through various methods, and its purity can be optimized through recrystallization. However, N-[4-(3-methyl-1H-pyrazol-1-yl)phenyl]pyridine-2-carboxamide has some limitations, including its low solubility in water, which can limit its use in certain experiments. Additionally, N-[4-(3-methyl-1H-pyrazol-1-yl)phenyl]pyridine-2-carboxamide has not been extensively studied in vivo, which limits its potential applications in animal models.

Future Directions

There are several future directions for the study of N-[4-(3-methyl-1H-pyrazol-1-yl)phenyl]pyridine-2-carboxamide. One potential direction is the further study of its mechanism of action, as well as its potential applications in the treatment of cancer and other diseases. Additionally, the development of more efficient synthesis methods for N-[4-(3-methyl-1H-pyrazol-1-yl)phenyl]pyridine-2-carboxamide could lead to its wider use in scientific research. Finally, the study of the pharmacokinetics and pharmacodynamics of N-[4-(3-methyl-1H-pyrazol-1-yl)phenyl]pyridine-2-carboxamide in vivo could lead to its potential use as a therapeutic agent in humans.
Conclusion:
In conclusion, N-[4-(3-methyl-1H-pyrazol-1-yl)phenyl]pyridine-2-carboxamide is a promising chemical compound that has shown potential applications in various scientific research fields. Its synthesis method has been optimized to yield high purity N-[4-(3-methyl-1H-pyrazol-1-yl)phenyl]pyridine-2-carboxamide, and its mechanism of action has been studied in vitro. N-[4-(3-methyl-1H-pyrazol-1-yl)phenyl]pyridine-2-carboxamide has shown various biochemical and physiological effects, including the inhibition of cancer cell growth and the reduction of pro-inflammatory cytokines. While N-[4-(3-methyl-1H-pyrazol-1-yl)phenyl]pyridine-2-carboxamide has some limitations, its potential applications in scientific research make it a compound worth studying further.

Synthesis Methods

N-[4-(3-methyl-1H-pyrazol-1-yl)phenyl]pyridine-2-carboxamide can be synthesized through various methods, including the reaction of 2-chloronicotinic acid with 3-methyl-1H-pyrazole-5-carboxylic acid in the presence of a coupling agent and a base. The reaction yields a white solid, which can be purified through recrystallization. Other methods include the reaction of 2-chloronicotinic acid with 3-methyl-1H-pyrazole-5-carboxamide or the reaction of 2-bromo-5-chloropyridine with 3-methyl-1H-pyrazole-5-carboxamide. These methods have been optimized to yield high purity N-[4-(3-methyl-1H-pyrazol-1-yl)phenyl]pyridine-2-carboxamide.

Scientific Research Applications

N-[4-(3-methyl-1H-pyrazol-1-yl)phenyl]pyridine-2-carboxamide has shown potential applications in various scientific research fields. It has been studied as an inhibitor of the protein kinase CK2, which is involved in various cellular processes, including cell proliferation and apoptosis. N-[4-(3-methyl-1H-pyrazol-1-yl)phenyl]pyridine-2-carboxamide has also been studied as a potential therapeutic agent for the treatment of cancer, as it has shown to inhibit the growth of cancer cells in vitro and in vivo. Additionally, N-[4-(3-methyl-1H-pyrazol-1-yl)phenyl]pyridine-2-carboxamide has been studied as an anti-inflammatory agent, as it has shown to reduce the production of pro-inflammatory cytokines.